Cas no 2309448-25-5 (2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid)

2-{[4-(4-Bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid is a specialized intermediate in organic synthesis, featuring a unique azepane ring functionalized with a bromo-substituted imidazole moiety and a tert-butoxycarbonyl (Boc) protecting group. The presence of the acetic acid linker enhances its utility in further derivatization, particularly in peptide coupling or conjugation reactions. The bromo-imidazole group offers reactivity for cross-coupling or nucleophilic substitution, while the Boc group ensures stability during synthetic manipulations. This compound is valuable in medicinal chemistry and drug discovery, where its structural complexity enables the construction of pharmacologically relevant scaffolds. Its well-defined reactivity profile makes it suitable for targeted modifications in multistep syntheses.
2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid structure
2309448-25-5 structure
Product Name:2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid
CAS No:2309448-25-5
MF:C17H26BrN3O5
MW:432.309443950653
CID:6255349
PubChem ID:165978768
Update Time:2025-06-08

2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-7428306
    • 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid
    • 2309448-25-5
    • Inchi: 1S/C17H26BrN3O5/c1-16(2,3)26-15(24)21-8-5-6-17(7-9-21,25-11-13(22)23)14-19-12(18)10-20(14)4/h10H,5-9,11H2,1-4H3,(H,22,23)
    • InChI Key: CMCZDLYMBLNUON-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C)C(C2(CCN(C(=O)OC(C)(C)C)CCC2)OCC(=O)O)=N1

Computed Properties

  • Exact Mass: 431.10558g/mol
  • Monoisotopic Mass: 431.10558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.9Ų

2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid Pricemore >>

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Additional information on 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid

Recent Advances in the Study of 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid (CAS: 2309448-25-5)

The compound 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid (CAS: 2309448-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a bromo-imidazole moiety and a tert-butoxycarbonyl (Boc)-protected azepane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The authors utilized a multi-step approach, starting from commercially available 4-bromo-1-methyl-1H-imidazole, and successfully incorporated the azepane ring through a series of carefully controlled reactions. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its high purity and structural integrity.

In terms of biological activity, preliminary studies have indicated that this compound exhibits potent inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid selectively targets the JAK-STAT signaling pathway, a critical regulator of immune responses and cell proliferation. The compound showed nanomolar IC50 values in vitro, suggesting its potential as a therapeutic agent for autoimmune disorders and certain types of leukemia.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A recent preclinical study evaluated its bioavailability, metabolic stability, and toxicity profile in animal models. The results, published in the European Journal of Pharmaceutical Sciences (2023), revealed that the compound has favorable oral bioavailability and a relatively long half-life, making it a promising candidate for further development. However, the study also noted some challenges related to its metabolic clearance, which will need to be addressed in future optimization efforts.

In addition to its therapeutic potential, researchers have explored the use of this compound as a chemical probe to study biological pathways. Its unique structure allows for selective binding to specific protein targets, enabling detailed mechanistic studies. A recent paper in ACS Chemical Biology (2023) highlighted its application in elucidating the role of imidazole-containing compounds in modulating protein-protein interactions. This work opens new avenues for understanding the molecular basis of various diseases and designing targeted therapies.

In conclusion, the compound 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid (CAS: 2309448-25-5) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a valuable candidate for further investigation. Future studies should focus on optimizing its metabolic stability and exploring its therapeutic potential in more diverse disease models.

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